Cas no 1806267-83-3 (Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806267-83-3
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4832351
• Update Time: 2025-10-29

Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-2-19-8(17)3-6-5-16-7(4-12)10(9(6)18)20-11(13,14)15/h5H,2-4H2,1H3,(H,16,18)
• InChI Key： HHJJGQUTPOQEJW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(=CN1)CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 2.1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806267-83-3)

Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806267-83-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a chloromethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for trifluoromethylated compounds in modern medicinal chemistry.

The molecular structure of Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate includes a pyridine core, which is a common scaffold in many FDA-approved drugs. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, traits highly sought after in the development of new therapeutics. Recent studies have explored its role in creating kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions. These attributes make CAS No. 1806267-83-3 a compound of high relevance in contemporary research.

From a synthetic chemistry perspective, the chloromethyl functionality in this compound offers a reactive site for further derivatization, enabling the creation of diverse molecular libraries. This feature is particularly valuable in high-throughput screening campaigns, where researchers aim to identify novel lead compounds. Additionally, the ethyl acetate ester group provides a handle for prodrug strategies, a hot topic in drug delivery optimization. Such versatility underscores why Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate is frequently cited in patents and academic publications.

In agrochemical applications, the trifluoromethoxy substitution has been linked to improved pesticidal activity, addressing the need for more efficient crop protection solutions. With global agriculture facing challenges like pest resistance and environmental sustainability, compounds like CAS No. 1806267-83-3 are being investigated for their potential to develop next-generation green pesticides. This aligns with the broader industry shift toward eco-friendly and biodegradable chemicals, a trend heavily emphasized in recent regulatory frameworks.

Analytical characterization of Ethyl 2-(chloromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical use. The availability of high-purity batches is critical for researchers, as impurities can significantly impact biological assay results. Suppliers often highlight these quality control measures to cater to the precision-driven demands of their clients.

Looking ahead, the demand for pyridine-based intermediates like CAS No. 1806267-83-3 is expected to rise, driven by advancements in personalized medicine and sustainable agriculture. Its compatibility with cross-coupling reactions and other modern synthetic methodologies further enhances its appeal. As the scientific community continues to explore its applications, this compound is poised to remain a key player in the development of innovative solutions across multiple industries.